Cas no 153556-55-9 (4-Chloro-2-fluoro-3-methylbenzoic acid)

4-Chloro-2-fluoro-3-methylbenzoic acid Properties

Names and Identifiers

• 4-CHLORO-2-FLUORO-3-METHYL-BENZOIC
• 4-Chloro-2-fluoro-3-methylbenzoic acid
• 4-CHLORO-2-FLUORO-3-METHYL-BENZOIC ACID
• COXKHUZMLXVVTE-UHFFFAOYSA-N
• AK545113
• CS-0061147
• MFCD17169808
• 153556-55-9
• 4-chloro-2-fluoro-3-methylbenzoicacid
• AKOS023100401
• DS-19368
• A10576
• SCHEMBL7573655
• 4-chloro-2-fluoro-3-methylbenzoic acid
• DB-195487
• +Expand

• MDL： MFCD17169808
• InChIKey： COXKHUZMLXVVTE-UHFFFAOYSA-N
• Inchi： 1S/C8H6ClFO2/c1-4-6(9)3-2-5(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
• SMILES： ClC1C([H])=C([H])C(C(=O)O[H])=C(C=1C([H])([H])[H])F

Computed Properties

• Exact Mass: 188.0040353g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 188.0040353g/mol
• Heavy Atom Count: 12
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Boiling Point: 287.1±35.0 ºC (760 Torr),
• Flash Point: 127.5±25.9 ºC,
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• Density: 1.403±0.06 g/cm3 (20 ºC 760 Torr),